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Compound of Interest

Compound Name: 2-Methylbenzoate

Cat. No.: B1238997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Methylbenzoate (also known as Methyl o-toluate). The information is
intended for professionals in research, scientific, and drug development fields to ensure safe
laboratory practices.

Chemical Identification and Physical Properties

2-Methylbenzoate is an aromatic ester with the chemical formula CoH100:2.[1][2][3] It is a
colorless liquid with a toluene-like odor.[1]

Table 1: Physical and Chemical Properties of 2-Methylbenzoate
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Property Value Source(s)

Methyl o-toluate, 2-

Methylbenzoic acid methyl
Synonyms [LI[31[4](5]
ester, Methyl 2-

methylbenzoate

CAS Number 89-71-4 [1][4][5]
Molecular Formula CoH1002 [1112][3]
Molecular Weight 150.17 g/mol [2][5]
Appearance Colorless liquid [1]
Odor Toluene-like [1]
Boiling Point 207-208 °C [2]
Density 1.07 g/mL [2]
Flash Point 82 °C (179.6 °F) - closed cup [5]
Solubility in Water Insoluble [1]
Refractive Index 1.5190 [2]

Hazard Identification and GHS Classification

2-Methylbenzoate is classified as a combustible liquid and may cause skin, eye, and
respiratory tract irritation.[1][4][5]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
irritation
system)

Source:[5]

Hazard Pictograms:

o Flame: For combustible liquids.

o Exclamation Mark: For skin and eye irritation, and respiratory tract irritation.
Signal Word: Warning[4][5]

Experimental Protocols for Hazard Assessment

The following are summaries of standard OECD guidelines used to assess the hazards of
chemical substances like 2-Methylbenzoate.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test provides information on the potential of a substance to cause skin irritation or
corrosion.

Methodology:
o Animal Model: The albino rabbit is the preferred species.[6][7]

o Test Substance Application: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) is
applied to a small area of the skin (approximately 6 cm?).[7] The area is then covered with a
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gauze patch.

Exposure Period: The exposure period is typically 4 hours.[7]

Observation: After the exposure period, the patch is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling). Observations are made at 60 minutes,
and then at 24, 48, and 72 hours after patch removal.[4] The observation period can extend
up to 14 days to assess the reversibility of the effects.[4][7]

Scoring: The severity of the skin reactions is scored based on a standardized grading
system.[4]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Animal Model: The albino rabbit is the recommended test animal.[8]

Test Substance Application: A single dose of the test substance is applied into the
conjunctival sac of one eye of the animal.[8] The other eye serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iritis, and conjunctival
redness and chemosis (swelling) at specific intervals after application.[9] Observations are
typically recorded at 1, 24, 48, and 72 hours, and can be extended up to 21 days to assess
reversibility.[10]

Scoring: The ocular reactions are scored using a standardized system to determine the level
of irritation.[9]

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is used to assess the acute oral toxicity of a substance.

Methodology:
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e Principle: This method avoids using death as an endpoint and instead relies on the
observation of clear signs of toxicity at one of a series of fixed dose levels.[11][12]

» Animal Model: The preferred species is the rat, typically females.[11]

e Procedure: The test involves a stepwise procedure where groups of animals are dosed with
the substance at one of the defined fixed doses (5, 50, 300, 2000, or 5000 mg/kg body
weight).[12] The initial dose is selected based on a sighting study.

» Observation: Animals are observed for signs of toxicity and mortality for up to 14 days after
dosing.[13]

e Outcome: The results are used to classify the substance according to the Globally
Harmonized System (GHS) for acute toxicity.[11]

Safety and Handling Precautions
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] Butyl,
Nitrile, Polyvinyl Alcohol, and Viton gloves are recommended for esters.[14] Wear
appropriate protective clothing to prevent skin exposure.[1]

o Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator
when necessary.[1] Follow OSHA respirator regulations found in 29CFR 1910.134 or
European Standard EN 149.[1]

Handling

e Wash thoroughly after handling.[1]
e Use with adequate ventilation.[1]

» Avoid contact with eyes, skin, and clothing.[1]
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» Keep container tightly closed.[1]
o Keep away from heat, sparks, and flame.[1]

e Avoid ingestion and inhalation.[1]

Storage

o Store in a tightly closed container.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep away from sources of ignition.[1]

Store away from strong oxidizing agents and strong bases.[1]

Store in a flammable storage cabinet.[8][10]

First Aid Measures

Table 3: First Aid Procedures for 2-Methylbenzoate Exposure
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Exposure Route First Aid Measures Source(s)

Remove from exposure and
) move to fresh air immediately.
Inhalation o ] [9]
If breathing is difficult, give

oxygen. Get medical aid.

Flush skin with plenty of water
for at least 15 minutes while
_ removing contaminated
Skin Contact ) 9]
clothing and shoes. Get
medical aid if irritation

develops or persists.

Flush eyes with plenty of water
for at least 15 minutes,

Eye Contact occasionally lifting the upper [9]
and lower eyelids. Get medical

aid.

Do not induce vomiting. If
victim is conscious and alert,
) give 2-4 cupfuls of milk or
Ingestion ] ] [9]
water. Never give anything by
mouth to an unconscious

person. Get medical aid.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[1] Vapors are heavier than air and may spread along floors.

o Fire-Fighting Procedures: Wear a self-contained breathing apparatus in pressure-demand,
MSHA/NIOSH (approved or equivalent), and full protective gear.[1] Use water spray to keep
fire-exposed containers cool.[1]
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Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 4.1.

o Spill/lLeak Procedures: Absorb spill with inert material (e.g., vermiculite, sand, or earth), then
place in a suitable container for disposal.[1] Avoid runoff into storm sewers and ditches.[1]
Remove all sources of ignition.[1] Provide ventilation.[1]

V - I - t -
(7 N 7 . . A
Exposure Event First Aid Response
4 P ; A . (- , y . . .
Hazard Identification Safe Handling & Storage Ingestion kDD NOT induce vomiting, seek immediate medical attention
Hazard Statements Store in cool, dry, well-ventilated area
(H227, H315, H319, H335) away from ignition sources
Eye Contact =(Flush with water for 15 mins, seek medical attention)
Signal Word E[ Wear appropriate PPE
(Warning) »-\ (Gloves, Goggles, Lab Coat)
Skin Contact (Flush with water for 15 mins, remove contaminated clothina
GHS Pictograms . .
(Flame, Exclamation Mark) Use in well-ventilated area
AN RN J/ (
Inhalation >kMove to fresh air, seek medical attention
AN J/
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Caption: Hazard Identification and First Aid Response Workflow for 2-Methylbenzoate.
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Caption: Experimental Workflow for Acute Dermal Irritation Testing (OECD 404).
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Stability and Reactivity

o Chemical Stability: Stable under normal conditions.[4]

» Conditions to Avoid: Incompatible products, keep away from open flames, hot surfaces, and
sources of ignition.[4]

e Incompatible Materials: Strong oxidizing agents, strong bases.[1][4]

e Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,
carbon dioxide.[1]

e Hazardous Polymerization: No information available.[4]

Toxicological Information

The toxicological properties of 2-Methylbenzoate have not been fully investigated.[1]
Overexposure may cause headache, dizziness, tiredness, nausea, and vomiting.[4]

Table 4: Acute Toxicity Data

Route Species Value Source
Oral Rat LD50: 1177 mg/kg [15]
Oral Mouse LD50: 3330 mg/kg [15]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
safety data sheet (SDS). Always refer to the SDS for the most current and complete information
before handling this chemical. All laboratory work should be conducted by trained professionals
in accordance with established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 2-Methylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238997#2-methylbenzoate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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